(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione

• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-(thiophen-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C17H10ClN3O2S2/c18-12-6-2-1-4-10(12)8-13-15(22)19-17-21(20-13)16(23)14(25-17)9-11-5-3-7-24-11/h1-7,9H,8H2/b14-9-
• InChI Key: QWMLQZNEWJXSFW-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NN3C(=O)C(=CC4=CC=CS4)SC3=NC2=O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)CC2=NN3C(=O)/C(=C/C4=CC=CS4)/SC3=NC2=O)Cl
• Molecular Formula: C17H10ClN3O2S2
• Molecular Weight: 387.9 g/mol
• CAS No.: 575460-75-2

Description

The compound "(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione" is a heterocyclic molecule featuring a thiazolo[3,2-b][1,2,4]triazine core. Its structure includes a 2-chlorobenzyl group at position 6 and a thiophen-2-ylmethylene substituent at position 2, with a Z-configuration at the exocyclic double bond (Figure 1).

Biological Activity

(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione is a complex heterocyclic compound that has garnered attention due to its potential biological activities. This article reviews the available literature on its biological effects, particularly focusing on its antibacterial, anticancer, and antiviral properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{17}H_{10}ClN_3O_2S^2$ with a molecular weight of 387.86 g/mol. The structure features a thiazolo-triazine core, which is known for diverse biological activities due to its unique electronic and steric properties.

Antibacterial Activity

Research indicates that compounds within the thiazolo[3,2-b][1,2,4]triazine class exhibit significant antibacterial properties. For instance, derivatives of 1,2,4-triazines have shown effectiveness against various bacterial strains including Escherichia coli and Staphylococcus aureus . In particular:

• Compound Efficacy : In comparative studies, certain derivatives demonstrated minimum inhibitory concentrations (MICs) as low as 50 µg/mL against Mycobacterium smegmatis, highlighting their potential as broad-spectrum antibiotics .
• Structure-Activity Relationship (SAR) : The presence of electron-withdrawing groups in the benzyl moiety generally enhances antibacterial activity. Compounds with these modifications showed improved efficacy compared to those with electron-donating groups .

Anticancer Activity

The anticancer potential of thiazolo[3,2-b][1,2,4]triazines has been explored in various studies:

• Mechanism of Action : These compounds may induce apoptosis in cancer cells through multiple pathways including inhibition of cell proliferation and disruption of cell cycle progression .
• Case Studies : In vitro studies have demonstrated that certain derivatives can inhibit growth in several cancer cell lines. For example, compounds derived from the triazine scaffold have been noted for their ability to inhibit tumor growth in xenograft models .

Antiviral Activity

Emerging research suggests that thiazolo[3,2-b][1,2,4]triazine derivatives may possess antiviral properties:

• Inhibition Studies : Some studies indicate that these compounds can inhibit viral replication in vitro. The mechanism appears to involve interference with viral entry or replication processes .
• Potential Applications : Given their structural similarity to known antiviral agents, further investigation into their efficacy against specific viruses is warranted.

Data Summary

Activity Type	Compound Tested	MIC (µg/mL)	Observations
Antibacterial	5f	50	Effective against M. smegmatis
Anticancer	Various	N/A	Induces apoptosis in cancer cells
Antiviral	Selected Derivatives	N/A	Inhibits viral replication

Scientific Research Applications

Antibacterial Activity

Research has indicated that derivatives of thiazolo[3,2-b][1,2,4]triazine compounds exhibit significant antibacterial properties. A study synthesized a series of novel derivatives and evaluated their antibacterial activity against various strains. Among them, certain compounds demonstrated broad-spectrum efficacy comparable to established antibiotics like Ciprofloxacin and Rifampicin. For example, specific derivatives displayed minimum inhibitory concentrations (MIC) against Mycobacterium smegmatis at 50 μg/mL, highlighting their potential as effective antibacterial agents .

Anticancer Properties

The thiazolo[3,2-b][1,2,4]triazine scaffold has also been investigated for anticancer activity. A recent study focused on synthesizing a novel derivative of this compound and assessed its effects on colon cancer cell lines (DLD-1 and HT-29). The results showed promising anticancer activity, suggesting that modifications to the thiazolo[3,2-b][1,2,4]triazine structure can enhance its efficacy against cancer cells .

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, compounds containing the thiazolo[3,2-b][1,2,4]triazine moiety have been studied for their anti-inflammatory effects. Research demonstrated that these compounds could reduce inflammation markers in various biological models. For instance, one study reported a significant reduction in disease activity index scores and neutrophil infiltration in mouse models of inflammatory bowel disease when treated with specific thiazolo derivatives .

Structure-Activity Relationship Studies

Understanding the structure-activity relationship (SAR) is crucial for optimizing the pharmacological properties of thiazolo[3,2-b][1,2,4]triazine derivatives. Various studies have employed molecular docking techniques to analyze how structural modifications influence biological activity. These studies often utilize computational tools to predict binding affinities and interactions with biological targets . The insights gained from SAR studies are instrumental in guiding further synthetic efforts to develop more potent derivatives.

Summary of Key Findings

Application	Activity	Key Findings
Antibacterial	Broad-spectrum efficacy	Compounds showed MIC values as low as 50 μg/mL against Mycobacterium smegmatis
Anticancer	Significant reduction in cancer cell viability	Novel derivatives exhibited promising results in colon cancer cell lines
Anti-inflammatory	Reduction in inflammation markers	Notable decrease in disease activity index in animal models

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs differ in substituents at positions 2 and 6 of the thiazolo-triazine scaffold. A comparative analysis of physicochemical properties is summarized in Table 1.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position 6 / Position 2)	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Biological Activity
Target Compound (Z-isomer)	2-chlorobenzyl / thiophen-2-ylmethylene	Not reported	Not reported	Not reported	Not reported
6-(4-Fluorophenyl)thiazolo[3,2-b][1,2,4]triazole (3c)	4-fluorophenyl / H (unsubstituted)	219.24	150–152	55.2	Potent anticonvulsant (MES model)
6-(2-Chlorophenyl)thiazolo[3,2-b][1,2,4]triazole (3d)	2-chlorophenyl / H	235.69	100–102	62.2	Moderate anticonvulsant
(2Z)-6-Benzyl-2-benzylidene derivative ()	Benzyl / benzylidene	437.5*	Not reported	Not reported	Not reported
6-(3-Methoxybenzylidene) derivative ()	2-chlorobenzyl / 3-methoxybenzylidene	Not reported	Not reported	Not reported	Not reported
6-(4-Propoxyphenyl)thiazolo[3,2-b][1,2,4]triazole (5b)	4-propoxy / H	Not reported	Not reported	Not reported	Dual anticonvulsant (MES/PTZ)

*Molecular weight inferred from CAS data in for a structurally similar compound.

Key Observations:

Thiophen-2-ylmethylene may act as a bioisostere for phenyl groups, balancing electronic effects and metabolic stability .

Thermal Stability:

• Melting points vary significantly with substituents. For example, nitro-substituted derivatives (e.g., 3j) exhibit higher melting points (~224°C) due to strong intermolecular interactions, whereas halogenated analogs (e.g., 3d) melt at ~100°C .

Commercial and Research Relevance

• The commercial availability of analogs like (Z)-6-(3,4-dimethoxybenzyl) derivatives () underscores interest in triazine-based pharmacophores. The target compound’s thiophene moiety positions it as a novel candidate for anticonvulsant or kinase inhibitor development.